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Compound of Interest

Compound Name: Bodipy FL C12

Cat. No.: B15600025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral properties of various

BODIPY C12 variants, fluorescent probes widely utilized in cellular imaging, particularly for the

visualization of lipids. Boron-dipyrromethene (BODIPY) dyes are prized for their high

fluorescence quantum yields, sharp emission peaks, and relative insensitivity to environmental

polarity and pH.[1][2] The C12 designation refers to a dodecanoic acid chain attached to the

BODIPY core, which renders the molecule hydrophobic and facilitates its incorporation into

lipid-rich structures like cell membranes and lipid droplets.[3]

This guide details the key spectral characteristics of common BODIPY C12 variants, provides

experimental protocols for their characterization, and visualizes the workflows for their use and

analysis.

Core Spectral Properties of BODIPY C12 Variants
The spectral properties of BODIPY dyes can be tuned by modifying their core structure. The

addition of different substituents to the dipyrromethene backbone results in a range of dyes

with distinct excitation and emission profiles across the visible spectrum.

Quantitative Spectral Data
The following table summarizes the key spectral properties of commercially available BODIPY

C12 variants. It is important to note that these values can be influenced by the solvent and the
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local microenvironment.

BODIPY
Variant

Commo
n
Name(s)

Excitati
on Max
(λex,
nm)

Emissio
n Max
(λem,
nm)

Molar
Extincti
on
Coeffici
ent (ε,
M⁻¹cm⁻¹
)

Quantu
m Yield
(Φf)

Fluores
cence
Lifetime
(τ, ns)

Stokes
Shift
(nm)

BODIPY

™ FL

C12

BODIPY

493/503

C12

480-

493[1][4]

503-

512[1][4]

>80,000[

5]
~0.9[4] 7.2[6] ~19

BODIPY

™

500/510

C12

C1-

BODIPY

500/510

C12

500[7][8] 510[7][8]
Data not

available
High[7]

Data not

available
10

BODIPY

™

558/568

C12

Red C12 558[2][9] 568[2][9]
>80,000[

10]
High[2]

Data not

available
10

BODIPY

™

581/591

C11*

Lipid

Peroxidat

ion

Sensor

581

(reduced)

[11]

591

(reduced)

[11]

Data not

available

Data not

available

5.4 (in

MeOH)

[5]

10

488-500

(oxidized

)[11]

510-520

(oxidized

)[11]

~22

*Note: Data for BODIPY 581/591 C11 is included as a close structural and functional analog to

C12 variants, particularly in the context of lipid peroxidation studies. The oxidized form exhibits

a significant spectral shift.[11]

Experimental Protocols
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Accurate characterization of the spectral properties of BODIPY C12 variants is crucial for their

effective application. The following are detailed methodologies for key experiments.

Measurement of Molar Extinction Coefficient (ε)
The molar extinction coefficient is a measure of how strongly a substance absorbs light at a

given wavelength.

Principle: The Beer-Lambert law (A = εlc) states that the absorbance (A) of a solution is directly

proportional to the concentration (c) of the absorbing species and the path length (l) of the light

through the solution.

Procedure:

Prepare a stock solution: Accurately weigh a known mass of the BODIPY C12 variant and

dissolve it in a known volume of a suitable solvent (e.g., DMSO, ethanol) to create a stock

solution of known concentration.

Serial Dilutions: Prepare a series of dilutions of the stock solution with the same solvent.

Spectrophotometer Measurement: Using a UV-Vis spectrophotometer, measure the

absorbance of each dilution at the wavelength of maximum absorbance (λmax). Use the

pure solvent as a blank.

Data Analysis: Plot a graph of absorbance (A) versus concentration (c). The graph should be

a straight line passing through the origin. The molar extinction coefficient (ε) can be

calculated from the slope of the line (slope = εl). Since the path length (l) of the cuvette is

typically 1 cm, the slope is equal to ε.

Measurement of Fluorescence Quantum Yield (Φf)
The fluorescence quantum yield is the ratio of photons emitted to photons absorbed.

Principle: A comparative method is often used, where the fluorescence intensity of the sample

is compared to that of a standard with a known quantum yield.

Procedure:
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Select a Standard: Choose a fluorescence standard with a known quantum yield that

absorbs and emits in a similar spectral region to the BODIPY C12 variant being tested (e.g.,

Rhodamine 6G in ethanol, Φf = 0.95).

Prepare Solutions: Prepare a series of dilute solutions of both the BODIPY C12 variant and

the standard in the same solvent. The absorbance of these solutions at the excitation

wavelength should be kept low (typically < 0.1) to avoid inner filter effects.

Measure Absorbance: Measure the absorbance of each solution at the excitation

wavelength.

Measure Fluorescence Spectra: Using a spectrofluorometer, record the fluorescence

emission spectrum for each solution, exciting at the same wavelength used for the

absorbance measurements.

Integrate Fluorescence Intensity: Calculate the integrated fluorescence intensity (the area

under the emission curve) for each spectrum.

Calculate Quantum Yield: The quantum yield of the sample (Φf_sample) can be calculated

using the following equation:

Φf_sample = Φf_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)

Where:

Φf_std is the quantum yield of the standard.

I is the integrated fluorescence intensity.

A is the absorbance at the excitation wavelength.

n is the refractive index of the solvent.

Measurement of Fluorescence Lifetime (τ)
Fluorescence lifetime is the average time a molecule spends in the excited state before

returning to the ground state.
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Principle: Time-Correlated Single Photon Counting (TCSPC) is a common and accurate

method for measuring fluorescence lifetimes.[12] It involves exciting the sample with a high-

repetition-rate pulsed light source and measuring the arrival time of individual fluorescence

photons relative to the excitation pulse.

Procedure:

Instrument Setup: Use a TCSPC system equipped with a pulsed laser or LED with a

wavelength suitable for exciting the BODIPY C12 variant. Select an appropriate emission

filter to isolate the fluorescence signal.

Sample Preparation: Prepare a dilute solution of the BODIPY C12 variant in the desired

solvent. The concentration should be low enough to avoid aggregation and concentration

quenching.

Data Acquisition: Excite the sample with the pulsed light source and collect the photon arrival

times over a period to build up a histogram of decay times.

Data Analysis: The resulting decay curve is fitted to an exponential function to determine the

fluorescence lifetime (τ). The quality of the fit is assessed by statistical parameters such as

chi-squared.

Visualizations
Experimental Workflow for Spectral Characterization
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Caption: Workflow for the spectral characterization of BODIPY C12 variants.

Application in Lipid Droplet Imaging
BODIPY C12 variants are extensively used to visualize and quantify lipid droplets in cells due

to their lipophilic nature.
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Caption: Workflow for lipid droplet imaging using BODIPY C12 variants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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